molecular formula C9H14ClF4N B6217746 (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride CAS No. 2751602-80-7

(1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride

Cat. No. B6217746
CAS RN: 2751602-80-7
M. Wt: 247.7
InChI Key:
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Description

(1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride (TFBH) is a fluorinated bicyclic amine that has been studied for its potential applications in the fields of medicinal chemistry and materials science. It is a versatile building block for the synthesis of a wide range of compounds due to its unique chemical and physical properties. TFBH is a key intermediate used in the synthesis of various drugs, polymers, and other materials. It has a wide range of applications in the pharmaceutical, agricultural, and industrial sectors.

Mechanism of Action

The mechanism of action of (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride is not yet fully understood. It is believed to be involved in the regulation of various biochemical and physiological processes. For example, it has been reported to be involved in the regulation of intracellular calcium levels, which is important for a number of cellular processes, such as cell proliferation and differentiation. In addition, it has been reported to be involved in the regulation of cell membrane potential, which is important for the regulation of cell function.
Biochemical and Physiological Effects
(1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride has been reported to have a number of biochemical and physiological effects. For example, it has been reported to be involved in the regulation of intracellular calcium levels, which is important for a number of cellular processes, such as cell proliferation and differentiation. In addition, it has been reported to be involved in the regulation of cell membrane potential, which is important for the regulation of cell function. It has also been reported to have an anti-inflammatory effect, which could be useful in the treatment of a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The use of (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride in laboratory experiments has a number of advantages, such as its availability, low cost, and easy synthesis. The use of (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride also has a number of limitations, such as its instability in aqueous solutions, which can limit its use in certain experiments. In addition, its reactivity with other compounds can also limit its use in certain experiments.

Future Directions

Future research on (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride should focus on better understanding its mechanism of action and its potential applications in the pharmaceutical, agricultural, and industrial sectors. In addition, further research should focus on the development of new methods for the synthesis of (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride and its derivatives. Finally, research should focus on the development of new applications for (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride, such as its use as a drug delivery system or as a component of materials.

Synthesis Methods

(1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride can be prepared by the reaction of 1,3-dichloro-5-fluorobenzene and 1-chloro-3-fluoro-5-methylpyridinium chloride in the presence of anhydrous aluminum chloride as a catalyst. The reaction yields the desired product in good yield and with high purity. The reaction is relatively simple and has been reported to be successful in a variety of solvents, such as dichloromethane, toluene, and acetonitrile.

Scientific Research Applications

(1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride has been studied for its potential applications in medicinal chemistry and materials science. It is a versatile building block for the synthesis of a wide range of compounds due to its unique chemical and physical properties. (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride is a key intermediate used in the synthesis of various drugs, polymers, and other materials. It has been used as a starting material for the synthesis of various compounds, such as benzodiazepines, imidazoles, and aminobenzimidazoles, which have potential applications in the pharmaceutical, agricultural, and industrial sectors.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride involves the conversion of a commercially available starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate", "1,3-cyclohexadiene", "hydrogen fluoride", "sodium hydroxide", "ammonium chloride", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate to 1,3-cyclohexadiene tetrafluoroborate through a Hofmann elimination reaction using sodium hydroxide and hydrogen fluoride.", "Step 2: Conversion of 1,3-cyclohexadiene tetrafluoroborate to 1,3-cyclohexadiene through a reduction reaction using sodium hydroxide and hydrogen.", "Step 3: Conversion of 1,3-cyclohexadiene to (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonane through a Diels-Alder reaction with tetrafluorodisiloxane and a subsequent deprotection reaction using hydrochloric acid.", "Step 4: Conversion of (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonane to (1R,3s,5S)-7,7,9,9-tetrafluorobicyclo[3.3.1]nonan-3-amine hydrochloride through amination using ammonium chloride and sodium bicarbonate in water.", "Step 5: Purification of the product through filtration and recrystallization using water and sodium chloride." ] }

CAS RN

2751602-80-7

Molecular Formula

C9H14ClF4N

Molecular Weight

247.7

Purity

95

Origin of Product

United States

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